Cas no 847744-26-7 (2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile)

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile is a brominated phenylacetonitrile derivative featuring diethoxy substituents at the 4- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex heterocycles and pharmaceutical scaffolds. The bromine atom at the 2-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the electron-donating diethoxy groups influence its electronic properties. The nitrile functionality offers further derivatization potential, enabling conversion to carboxylic acids, amides, or tetrazoles. Its well-defined structure and functional group compatibility make it valuable for medicinal chemistry and materials science applications, where precise molecular modifications are required.
2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile structure
847744-26-7 structure
Product Name:2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile
CAS No:847744-26-7
MF:C12H14BrNO2
MW:284.149062633514
CID:844265
PubChem ID:4962639
Update Time:2025-06-06

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (2-BROMO-4,5-DIETHOXYPHENYL)ACETONITRILE
    • DTXSID501277889
    • (2-Bromo-4,5-diethoxyphenyl)-acetonitrile
    • AKOS027427149
    • SR-01000071135
    • HMS1746O19
    • J-500651
    • Z94601326
    • 2-Bromo-4,5-diethoxybenzeneacetonitrile
    • 2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
    • 847744-26-7
    • EN300-13769
    • SR-01000071135-1
    • CS-0233998
    • G31792
    • UVTUFXSNVAFMGD-UHFFFAOYSA-N
    • 2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile
    • MDL: MFCD07324821
    • Inchi: 1S/C12H14BrNO2/c1-3-15-11-7-9(5-6-14)10(13)8-12(11)16-4-2/h7-8H,3-5H2,1-2H3
    • InChI Key: UVTUFXSNVAFMGD-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1CC#N)OCC)OCC

Computed Properties

  • Exact Mass: 283.02079g/mol
  • Monoisotopic Mass: 283.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.2Ų

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B626075-25mg
2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7
25mg
$ 50.00 2022-06-07
TRC
B626075-50mg
2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7
50mg
$ 70.00 2022-06-07
TRC
B626075-250mg
2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7
250mg
$ 230.00 2022-06-07
Enamine
EN300-13769-0.05g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
0.05g
$37.0 2023-02-09
Enamine
EN300-13769-0.1g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
0.1g
$55.0 2023-02-09
Enamine
EN300-13769-0.25g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
0.25g
$79.0 2023-02-09
Enamine
EN300-13769-0.5g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
0.5g
$124.0 2023-02-09
Enamine
EN300-13769-1.0g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
1.0g
$159.0 2023-02-09
Enamine
EN300-13769-2.5g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
2.5g
$314.0 2023-02-09
Enamine
EN300-13769-5.0g
2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
847744-26-7 95%
5.0g
$465.0 2023-02-09
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